Cas no 53094-22-7 (2-Propenenitrile, 3-amino-2-methyl-3-phenyl-, (2Z)-)

• Product Name: 2-Propenenitrile, 3-amino-2-methyl-3-phenyl-, (2Z)-
• CAS No: 53094-22-7
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 358073
• Update Time: 2024-01-28

2-Propenenitrile, 3-amino-2-methyl-3-phenyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-amino-2-methyl-3-phenyl-, (2Z)-
• (Z)-3-amino-2-methyl-3-phenylprop-2-enenitrile

• Inchi： 1S/C10H10N2/c1-8(7-11)10(12)9-5-3-2-4-6-9/h2-6H,12H2,1H3/b10-8-
• InChI Key： YSYGWWPQIGAWSV-NTMALXAHSA-N
• SMILES： C(#N)/C(/C)=C(\N)/C1=CC=CC=C1

Computed Properties

• Exact Mass: 158.0845
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 49.81